Cas no 1805548-89-3 (Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805548-89-3
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4804820
• Update Time: 2025-06-10

Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C10H8F5NO3/c1-19-6(18)2-4-5(17)3-16-8(9(11)12)7(4)10(13,14)15/h3,9,17H,2H2,1H3
• InChI Key： ZIBVPAMMOMYZQQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(C=1CC(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805548-89-3)

The compound Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805548-89-3) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, contributes to its distinct chemical properties and reactivity. This compound has garnered attention in recent years due to its potential role in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In the pharmaceutical industry, Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate is often explored as a key intermediate in the synthesis of small-molecule inhibitors and enzyme modulators. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, making it a valuable building block for medicinal chemistry. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and oxidative stress-related diseases, which are among the most searched topics in biomedical research today.

From an agrochemical perspective, this compound's fluorinated pyridine core aligns with the growing demand for sustainable pest control solutions. Fluorine-containing compounds are known for their ability to improve the efficacy and environmental profile of agrochemicals. As the agricultural sector shifts toward green chemistry and reduced pesticide residues, Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate is being investigated for its role in next-generation crop protection agents.

The synthesis of Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate typically involves multi-step organic reactions, including fluorination and esterification processes. Its CAS No. 1805548-89-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and patent filings. The compound's purity and stability are closely monitored, as they directly impact its performance in downstream applications.

Recent advancements in high-throughput screening and computational chemistry have further highlighted the importance of this compound. Its structural features make it a promising candidate for virtual ligand design and molecular docking studies, which are frequently searched topics in AI-driven drug discovery. The integration of machine learning and cheminformatics tools has accelerated the exploration of its potential interactions with biological targets.

Environmental and safety considerations are also paramount when working with Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate. While it is not classified as hazardous under standard regulations, proper handling and disposal protocols are essential to minimize any ecological impact. This aligns with the broader industry focus on sustainable chemistry and green manufacturing practices.

In summary, Methyl 2-(difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805548-89-3) represents a versatile and innovative compound with far-reaching implications in both pharmaceutical and agrochemical fields. Its unique fluorinated structure, combined with the growing emphasis on sustainable science, positions it as a compound of significant interest for researchers and industry professionals alike.